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Compound of Interest

Compound Name: 2-Bromo-4-chlorophenol

Cat. No.: B154644 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This document

provides immediate, essential safety and logistical information for the handling and disposal of

2-Bromo-4-chlorophenol, a compound that requires careful management due to its potential

hazards. The following procedural guidance is designed to directly address operational

questions and build a foundation of trust in safe laboratory practices.

Quantitative Safety Data
While specific quantitative safety data for 2-Bromo-4-chlorophenol is limited, the following

tables provide information on the closely related isomer, 4-Bromo-2-chlorophenol, and the

parent compound, Phenol. This data should be used as a conservative guide for risk

assessment.

Toxicity Data for Related Compounds

Compound CAS No. Toxicity Data Species

4-Bromo-2-

chlorophenol
3964-56-5 Oral LD50: 500 mg/kg Rat

Note: This data is for an isomer of 2-Bromo-4-chlorophenol and should be used for

estimation purposes only.[1]
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Occupational Exposure Limits (OELs) for Phenol

Organization OEL Type Limit

OSHA PEL (8-hr TWA) 5 ppm

NIOSH REL (10-hr TWA) 5 ppm

NIOSH Ceiling (15-min) 15.6 ppm

ACGIH TLV (8-hr TWA) 5 ppm

Note: These limits are for Phenol and are provided as a reference due to the lack of specific

OELs for 2-Bromo-4-chlorophenol.[2][3][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling 2-Bromo-4-chlorophenol.
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Body Part Recommended PPE
Specifications and
Remarks

Eyes/Face Safety Goggles & Face Shield

Must be ANSI Z87.1 compliant.

A face shield should be worn in

addition to goggles when there

is a splash hazard.

Skin Chemical-resistant Gloves

Nitrile, Neoprene, or Butyl

rubber gloves are

recommended. Always inspect

gloves for integrity before use

and dispose of them after

handling the chemical.

Lab Coat/Apron

A fully buttoned lab coat is

mandatory. A chemical-

resistant apron should be worn

over the lab coat when

handling larger quantities or

when there is a significant

splash risk.

Respiratory Chemical Fume Hood

All handling of 2-Bromo-4-

chlorophenol should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Respirator

If a fume hood is not available

or in case of a spill, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan is essential for the safe handling of 2-Bromo-4-
chlorophenol.
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1. Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is available and functioning correctly.
Verify that an emergency eyewash station and safety shower are accessible within a 10-
second travel distance.
Assemble all necessary PPE and inspect it for any defects.
Prepare all necessary equipment and reagents before handling the chemical to minimize the
duration of exposure.
Clearly label all containers with the chemical name and hazard symbols.

2. Handling the Chemical:

Conduct all work with 2-Bromo-4-chlorophenol inside a chemical fume hood.
Wear all required PPE, including double-gloving if necessary.
When weighing the solid, do so in the fume hood and avoid creating dust.
If creating a solution, add the solid to the solvent slowly to avoid splashing.
Keep all containers of 2-Bromo-4-chlorophenol sealed when not in use.
Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid
procedures outlined below.

3. Post-Handling and Decontamination:

Decontaminate all work surfaces with an appropriate cleaning agent (e.g., soap and water)
after use.
Properly dispose of all contaminated materials, including gloves and disposable labware, as
hazardous waste.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 2-Bromo-4-chlorophenol and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Collect all waste containing 2-Bromo-4-chlorophenol in a dedicated, clearly labeled, and
leak-proof hazardous waste container.
This includes unused chemicals, contaminated PPE, and any materials used for cleaning up
spills.
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Do not mix 2-Bromo-4-chlorophenol waste with other waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) department.

2. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure satellite
accumulation area.
The storage area should be away from incompatible materials.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.
Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Bromo-4-chlorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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